Cas no 851969-31-8 (5-(3-chlorophenyl)(4-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(3-chlorophenyl)(4-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851969-31-8
• MF: C₁₈H₂₁ClN₄OS
• MW: 376.903541326523
• CID: 5750757
• PubChem ID: 4114933
• Update Time: 2025-07-09

5-(3-chlorophenyl)(4-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-((3-chlorophenyl)(4-methylpiperidin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(3-chlorophenyl)(4-methyl-1-piperidinyl)methyl]-2-methyl-
• F0631-0303
• CCG-28849
• AKOS024589775
• 5-[(3-chlorophenyl)(4-methylpiperidin-1-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 851969-31-8
• 5-[(3-chlorophenyl)-(4-methylpiperidin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-(3-chlorophenyl)(4-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C18H21ClN4OS/c1-11-6-8-22(9-7-11)15(13-4-3-5-14(19)10-13)16-17(24)23-18(25-16)20-12(2)21-23/h3-5,10-11,15,24H,6-9H2,1-2H3
• InChI Key： AWOPOZLQKSCIPC-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC(Cl)=C3)N3CCC(C)CC3)=C(O)N12

Computed Properties

• Exact Mass: 376.1124602g/mol
• Monoisotopic Mass: 376.1124602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 0.98±0.53(Predicted)

Additional information on 5-(3-chlorophenyl)(4-methylpiperidin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-(3-chlorophenyl)(4-methylpiperidin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b]1,3-thiazol-6-ol: A Comprehensive Overview

The compound CAS No 851969-31-8, known as 5-(3-chlorophenyl)(4-methylpiperidin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b]1,3-thiazol-6-ol, is a complex organic molecule with a diverse range of applications in the field of organic chemistry and pharmaceutical research. This compound has garnered significant attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its biological activity.

The molecular structure of this compound is characterized by a triazolo-thiazole ring system fused with a piperidine moiety and a chlorophenyl group. The presence of these functional groups imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical reactions and biological assays. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting specific enzyme inhibition and receptor modulation.

One of the key areas of research surrounding this compound involves its synthesis and optimization. Researchers have explored various synthetic pathways to enhance the yield and purity of the compound while maintaining its structural integrity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for studying stereo-specific biological activities.

In terms of biological activity, this compound has shown promising results in vitro assays targeting several disease-related pathways. For example, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes and neurodegenerative diseases. These findings suggest that it could serve as a potential therapeutic agent in treating conditions such as Alzheimer's disease and chronic inflammation.

Moreover, the compound's pharmacokinetic properties have been extensively studied to evaluate its suitability as an oral drug candidate. Preclinical studies indicate that it exhibits favorable absorption profiles and moderate clearance rates, making it a viable option for further development in clinical trials.

Another area of interest is the exploration of this compound's interactions with cellular receptors and signaling pathways. Advanced computational modeling techniques have been employed to predict its binding affinity to various targets, providing valuable insights into its mechanism of action. These studies have also paved the way for rational drug design strategies aimed at improving its efficacy and reducing potential side effects.

In conclusion, CAS No 851969-31-8, or 5-(3-chlorophenyl)(4-methylpiperidin-1-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b]1,3-thiazol-6-ol, represents a significant advancement in organic chemistry with promising therapeutic applications. Ongoing research continues to unravel its full potential as a drug candidate while addressing challenges related to scalability and bioavailability.